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Get Quote

This section provides consolidated methods for quantifying naquotinib and assessing its biological activity

based on published studies.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)
Method for Quantification

This established method is suitable for pharmacokinetic studies or metabolic stability assessment [1] [2].

Detailed Methodology:

Instrumentation: Agilent 1200 Rapid Resolution LC (RRLC) system coupled with an Agilent 6410
triple quadrupole mass spectrometer [1] [2].

Chromatography:
Column: Agilent Eclipse Plus C18 (100 x 2.1 mm, 1.8 µm) [1] [2].

Mobile Phase: Isocratic elution with 45% acetonitrile and 55% 10 mM ammonium formate (pH
4.2) [1] [2].

Flow Rate: 0.2 mL/min [1] [2].
Injection Volume: 1 µL [1] [2].

Run Time: 4 minutes [1] [2].
Mass Spectrometry (MS):

Ion Source: Electrospray Ionization (ESI), positive mode [1] [2].
Gas & Temperature: Drying gas (N₂) at 12 L/min and 350°C; capillary voltage at 4000 V [1] [2].

Detection Mode: Multiple Reaction Monitoring (MRM) [1] [2].
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Sample Preparation (Protein Precipitation):
Add 2 mL of acetonitrile to 1 mL of standard solution (e.g., in human liver microsome matrix or
plasma).

Vortex and centrifuge at 14,000 rpm for 12 minutes at 4°C.
Collect 1 mL of supernatant, filter through a 0.22 µm syringe filter.

Add 50 µL of internal standard (Foretinib, 1 µg/mL in mobile phase).
Transfer to vial for analysis [1] [2].

Table 1: MRM Transitions and MS Parameters [1] [2]

Compound
Precursor Ion > Product Ion
(m/z)

Fragmentor Voltage
(V)

Collision Energy
(eV)

Naquotinib
(NQT)

563 > 463 125 22

Naquotinib
(NQT)

563 > 323 130 18

Foretinib (IS) 633 > 128 145 20

Table 2: Method Validation Data [1]

Parameter Result

Linear Range 5 - 500 ng/mL

Correlation Coefficient (r²) ≥ 0.9999

Limit of Detection (LOD) 0.78 ng/mL

Limit of Quantification (LOQ) 2.36 ng/mL

Intra-day Precision (% RSD) 0.99 - 2.58%

Intra-day Accuracy (%) -6.36 to 1.88%
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Biological Activity and Metabolic Stability Assessment

In vitro Antiproliferative Activity (Cell Viability Assay)

Purpose: To determine the half-maximal inhibitory concentration (IC₅₀) of naquotinib against various

EGFR-mutant NSCLC cell lines [3] [4].
Reported Data: The activity of naquotinib has been tested in several cell lines. The data below is a

summary from the literature.

Table 3: Reported In vitro Efficacy of Naquotinib in EGFR-Mutant Cell Models [3] [4]

Cell Line EGFR Mutation(s) Reported IC₅₀ (nM)

PC-9 Exon 19 deletion 8 - 33 nM

HCC827 Exon 19 deletion 8 - 33 nM

NCI-H1975 L858R/T790M 8 - 33 nM

PC-9ER Exon 19 deletion/T790M 8 - 33 nM

NCI-H1650 Exon 19 deletion 70 nM

In vitro Metabolic Stability in Human Liver Microsomes (HLM)

Purpose: To predict in vivo hepatic clearance and half-life [1].

Reported Data:
In vitro half-life (t₁/₂): 67.96 minutes [1].

Intrinsic Clearance (Clint): 2.12 mL/min/kg [1].

Interpretation: Naquotinib is classified as a drug with a moderate extraction ratio,

suggesting a moderate rate of excretion from the body and a lower risk of accumulation
compared to some other TKIs [1].

Pharmacological Profile & Clinical Context

Mechanism of Action: Naquotinib is an irreversible, covalent, third-generation EGFR tyrosine kinase

inhibitor. It preferentially inhibits mutant forms of EGFR (including sensitizing mutations and the T790M
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resistance mutation) while sparing the wild-type receptor, which may improve its therapeutic window [3] [4]

[5].

Key Differentiating Preclinical Finding: Naquotinib demonstrated greater potency than osimertinib

against the EGFR L858R + T790M mutation in biochemical and cellular assays, although this did not

translate to clinical success [1] [4].

Status of Development: The clinical development of naquotinib was terminated in 2017. A Phase III trial

(SOLAR) comparing naquotinib to gefitinib/erlotinib in the first-line setting was stopped for futility. The

naquotinib arm was associated with higher rates of significant adverse events, including grade 3

hyponatremia (20.4%) and diarrhea (6.0%) [5].

Formulation and Handling Notes for Research

Solubility Data (for research purposes only): [3]

DMSO: ~52 mg/mL (~92.4 mM)
Ethanol: ~100 mg/mL (~177.7 mM)

Suggested Formulation for In vivo Studies (Example): [3] One published method for preparing an

injectable formulation is:

Dissolve naquotinib in DMSO to create a concentrated stock solution.

Mix the DMSO stock with Tween 80.
Dilute the mixture with saline to the final working concentration.

Example ratio: DMSO : Tween 80 : Saline = 10 : 5 : 85 [3].

Experimental Workflow Diagram

The workflow below summarizes the key experimental steps for the quantitative analysis of naquotinib.
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Start Sample Analysis

Sample Preparation
1. Add ACN (2:1 v/v)
2. Vortex & Centrifuge
3. Filter Supernatant

Liquid Chromatography
C18 Column, Isocratic Elution

45% ACN / 55% 10mM NH₄COOH

Mass Spectrometry
ESI+ MRM Mode

m/z 563 → 463 & 323

Data Analysis
Quantify via Calibration Curve

(5 - 500 ng/mL)

Click to download full resolution via product page

Research Application Summary

The provided data and protocols can serve as a foundation for your research on naquotinib. The detailed

LC-MS/MS method is robust and validated for quantification. Its unique preclinical profile, especially

against the L858R/T790M mutant, may make it a useful tool compound for studying resistance mechanisms

and the biology of EGFR-mutant cancers.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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